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Compound of Interest

Compound Name: XMD16-5

Cat. No.: B15577173

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation, storage,
and use of XMD16-5, a potent and selective inhibitor of Tyrosine Kinase Non-receptor 2
(TNK2), also known as Activated Cdc42 Kinase 1 (ACK1). Accurate handling and application of
XMD16-5 are paramount for obtaining reproducible and reliable experimental results.

XMD16-5 is a valuable tool for investigating the roles of TNK2 in various cellular processes and
disease states. TNK2 is a hon-receptor tyrosine kinase that has been implicated in signaling
pathways that regulate cell growth, migration, and survival.[1][2] Dysregulation of TNK2
signaling has been associated with the progression of several cancers, including those of the
breast, prostate, and lung.[2][3] XMD16-5 has been shown to potently inhibit the kinase activity
of wild-type and mutant forms of TNK2.[4][5][6][7][8]

Data Presentation: Physicochemical and Solubility
Properties of XMD16-5

A comprehensive understanding of the physicochemical and solubility properties of XMD16-5 is
essential for proper stock solution preparation and experimental design.
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Property Value Source(s)

Molecular Formula C23H24N602 [21[31141[71[9]

Molecular Weight 416.48 g/mol [B1I516]1[71[9]
Solid, Light yellow to yellow

Appearance [21[3][4][6]
powder

CAS Number 1345098-78-3 [31[415]161[]

Purity >98% (HPLC) [2][4]

I =29 mg/mL to 100 mg/mL
Solubility in DMSO [L1[31[4][5](6][€]
(reported values vary)

Solubility in Ethanol 5 mg/mL [31I5119]
o Insoluble or slightly soluble (<
Solubility in Water [319]
1 mg/mL)
Solubility in DMSO:PBS (pH
0.125 mg/mL [1]

7.2) (1:7)

Note: The solubility of XMD16-5 in DMSO can be significant.[6] For optimal dissolution, the use
of fresh, anhydrous DMSO is recommended, as hygroscopic DMSO can reduce solubility.[5][6]
Sonication or gentle warming can aid in dissolving the compound.[3][5]

Experimental Protocols
Protocol 1: Preparation of XMD16-5 Stock Solutions

Materials:

e XMD16-5 solid powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

o Calibrated precision balance
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e \ortex mixer
e Sonicator (optional)
Procedure:

o Equilibrate to Room Temperature: Before opening, allow the vial of XMD16-5 powder to
equilibrate to room temperature for at least 20 minutes to prevent moisture condensation.

» Weighing: Accurately weigh the desired amount of XMD16-5 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.165
mg of XMD16-5.

» Dissolution: Add the appropriate volume of anhydrous DMSO to the tube. For a 10 mM stock
solution, add 1 mL of DMSO.

e Mixing: Vortex the solution thoroughly until the solid is completely dissolved. If necessary,
sonicate the solution for short intervals to aid dissolution.

o Storage: Aliguot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles.[5][9][10] Store the aliquots at -20°C or -80°C.[10]

Storage and Stability:
e Solid Powder: Store at -20°C for up to 3 years.[5][6]

e In Solvent: Store at -80°C for up to 2 years or at -20°C for up to 1 year.[6] It is recommended
to use solutions stored at -20°C within one month to prevent loss of potency.[9][10]

Protocol 2: In Vitro Cell-Based Assay for TNK2 Inhibition

This protocol describes a general method for evaluating the effect of XMD16-5 on the
phosphorylation of TNK2 in a cellular context.

Materials:

e 293T cells expressing TNK2 (or other relevant cell line)
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o Complete cell culture medium

o 6-well cell culture plates

e XMD16-5 stock solution (e.g., 10 mM in DMSO)

e Vehicle control (DMSO)

e Lysis buffer

» Protein assay reagent

o SDS-PAGE and Western blotting reagents and equipment

» Antibodies specific for phosphorylated TNK2 and total TNK2
Procedure:

o Cell Seeding: Plate 293T cells expressing TNK2 in 6-well plates at a density of 250,000 cells
per well.[5] Allow the cells to adhere and grow for 48 hours prior to treatment.[5]

o Compound Preparation and Treatment:

o Prepare serial dilutions of XMD16-5 in complete cell culture medium. A common starting
concentration is 5 uM, with 1:1 serial dilutions down to approximately 10 nM.[5]

o ltis crucial to maintain a consistent final concentration of DMSO across all wells, including
the vehicle control (typically < 0.5%).[10]

o Remove the old medium from the cells and add the medium containing the different
concentrations of XMD16-5 or the vehicle control.

 Incubation: Incubate the cells for 6 hours at 37°C.[5]
e Cell Lysis:

o After incubation, remove the treatment medium.
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o Add 300 puL of lysis buffer to each well and gently shake the plates for 5 minutes at room
temperature to ensure complete cell lysis.[5]

» Protein Extraction:
o Collect the lysates and transfer them to microcentrifuge tubes.

o Centrifuge the lysates at maximum speed for 10 minutes to pellet any insoluble material.

[5]
e Protein Quantification and Analysis:
o Determine the protein concentration of the cleared lysates.

o Prepare samples for SDS-PAGE and subsequent Western blot analysis to assess the
levels of phosphorylated TNK2 and total TNK2.

Mandatory Visualization
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Caption: XMD16-5 inhibits TNK2 (ACK1) signaling.
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Caption: In vitro workflow for evaluating XMD16-5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Dissolving and Utilizing XMD16-5 for Preclinical
Research: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
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experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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